Cas no 1514370-50-3 (1-(2,4-difluorophenyl)cyclopentylmethanol)

• Product Name: 1-(2,4-difluorophenyl)cyclopentylmethanol
• CAS No: 1514370-50-3
• MF: C₁₂H₁₄F₂O
• MW: 212.235770702362
• MDL: MFCD28464075
• CID: 5151365
• PubChem ID: 83689139
• Update Time: 2025-07-02

1-(2,4-difluorophenyl)cyclopentylmethanol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanemethanol, 1-(2,4-difluorophenyl)-
• 1-(2,4-difluorophenyl)cyclopentylmethanol

• MDL： MFCD28464075
• Inchi： 1S/C12H14F2O/c13-9-3-4-10(11(14)7-9)12(8-15)5-1-2-6-12/h3-4,7,15H,1-2,5-6,8H2
• InChI Key： YNITUFGKVIOTAB-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C=C2F)(CO)CCCC1

Additional information on 1-(2,4-difluorophenyl)cyclopentylmethanol

Professional Introduction to 1-(2,4-difluorophenyl)cyclopentylmethanol (CAS No. 1514370-50-3)

1-(2,4-difluorophenyl)cyclopentylmethanol, identified by its CAS number 1514370-50-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The presence of both fluorine atoms and a cyclopentyl moiety imparts distinct electronic and steric characteristics, making it a valuable scaffold for further chemical modifications and biological evaluations.

The compound's structure, featuring a cyclopentylmethanol backbone attached to a 2,4-difluorophenyl group, suggests a high degree of versatility in drug design. Fluorine atoms are well-known for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of molecules. In particular, the electron-withdrawing nature of fluorine can enhance the lipophilicity and binding interactions of a drug candidate, which is crucial for achieving optimal therapeutic efficacy. The cyclopentyl group, on the other hand, contributes to the steric bulk of the molecule, potentially influencing its interaction with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in the development of molecules that incorporate both fluorine and cycloalkyl groups due to their demonstrated potential in enhancing drug-like properties. For instance, studies have shown that compounds containing 2,4-difluorophenyl moieties exhibit improved bioavailability and prolonged half-life when compared to their non-fluorinated counterparts. Similarly, the incorporation of a cyclopentylmethanol moiety has been associated with enhanced binding affinity to certain biological targets, making it an attractive feature for medicinal chemists.

The synthesis of 1-(2,4-difluorophenyl)cyclopentylmethanol involves a series of well-established organic reactions that highlight the compound's synthetic accessibility. The key steps typically include halogenation of a precursor aromatic ring followed by nucleophilic substitution with a cyclopentyl Grignard reagent. This approach allows for precise control over the stereochemistry and regioselectivity of the reaction, ensuring high yields and purity of the final product. The synthetic route also underscores the compound's potential as a building block for more complex derivatives.

The pharmacological potential of 1-(2,4-difluorophenyl)cyclopentylmethanol has been explored in several preclinical studies. Research indicates that this compound exhibits promising activity against various biological targets, including enzymes and receptors implicated in inflammatory diseases and cancer. The unique combination of fluorine and cycloalkyl groups is thought to contribute to its multifaceted interactions with these targets. For example, preliminary data suggest that the molecule may inhibit certain enzymes by modulating their active sites through steric hindrance and electronic effects induced by the fluorine atoms.

In addition to its enzymatic activity, 1-(2,4-difluorophenyl)cyclopentylmethanol has shown potential in modulating signaling pathways associated with cellular proliferation and survival. These pathways are often dysregulated in diseases such as cancer, making them attractive targets for therapeutic intervention. The compound's ability to interact with multiple targets simultaneously makes it a promising candidate for multitargeted drug discovery efforts. Such an approach can lead to the development of drugs with enhanced efficacy and reduced side effects compared to traditional single-target therapies.

The structural features of 1-(2,4-difluorophenyl)cyclopentylmethanol also make it an interesting candidate for further derivatization to explore new pharmacological profiles. By modifying either the cyclopentylmethanol or 2,4-difluorophenyl moiety, researchers can generate libraries of compounds with tailored properties for specific therapeutic applications. This flexibility is particularly valuable in drug discovery pipelines where rapid optimization is often required to identify lead candidates with optimal pharmacokinetic and pharmacodynamic profiles.

The computational modeling of 1-(2,4-difluorophenyl)cyclopentylmethanol has also provided valuable insights into its potential biological activity. Molecular docking studies have been used to predict how this compound might interact with various biological targets at the atomic level. These studies have helped identify key residues on the target proteins that are likely involved in binding interactions with the molecule. Such information is crucial for guiding further structural optimization efforts aimed at improving binding affinity and selectivity.

The future prospects for 1-(2,4-difluorophenyl)cyclopentylmethanol are promising as it continues to be investigated in both academic and industrial settings. Ongoing research aims to elucidate its mechanism of action in greater detail and explore its potential in treating various diseases. As our understanding of biological systems grows more sophisticated, compounds like this one are likely to play an increasingly important role in the development of next-generation therapeutics.